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Compound of Interest

Compound Name:
2-methanesulfonyl-1,3,5-

trimethylbenzene

Cat. No.: B1348832 Get Quote

Technical Guide: 2-Methanesulfonyl-1,3,5-
trimethylbenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-methanesulfonyl-1,3,5-
trimethylbenzene, a compound of interest in synthetic chemistry. This document details its

chemical identity, physicochemical properties, a plausible synthesis route, and relevant safety

information.

Chemical Identity and Properties
2-Methanesulfonyl-1,3,5-trimethylbenzene, also known by its IUPAC name 1,3,5-trimethyl-2-

(methylsulfonyl)benzene, is an aromatic sulfone. Its core structure consists of a mesitylene

(1,3,5-trimethylbenzene) ring substituted with a methanesulfonyl group.

Table 1: Chemical Identifiers and Physicochemical Properties
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Property Value Source

IUPAC Name
1,3,5-trimethyl-2-

(methylsulfonyl)benzene
N/A

Synonyms

(2,4,6-

Trimethylphenyl)methylsulfone,

Mesityl methyl sulfone, Methyl

mesityl sulfone

[1]

CAS Number 6462-31-3 [1]

Molecular Formula C₁₀H₁₄O₂S [1]

Molecular Weight 198.28 g/mol [1]

Canonical SMILES
CC1=CC(=C(C(=C1)C)S(=O)

(=O)C)C
[1]

InChI Key
VTSJEUVPFFSEBN-

UHFFFAOYSA-N
[1]

Topological Polar Surface Area 42.5 Å² [1]

Hydrogen Bond Acceptor

Count
2 [1]

Note: Experimental physical properties such as melting point, boiling point, and solubility for

this specific compound are not readily available in published literature.

Synthesis Methodology
A detailed experimental protocol for the synthesis of 2-methanesulfonyl-1,3,5-
trimethylbenzene is not explicitly available in the reviewed literature. However, a plausible and

efficient two-step synthetic route can be proposed based on established organic chemistry

principles: Friedel-Crafts sulfonylation of mesitylene followed by oxidation of the resulting

sulfide.

Proposed Synthetic Pathway
The proposed synthesis involves two key transformations:
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Formation of Methyl Mesityl Sulfide: This intermediate can be synthesized via a Friedel-

Crafts reaction between mesitylene and a suitable sulfur-containing electrophile, followed by

methylation.

Oxidation to 2-Methanesulfonyl-1,3,5-trimethylbenzene: The sulfide intermediate is then

oxidized to the target sulfone.

Proposed Synthesis of 2-Methanesulfonyl-1,3,5-trimethylbenzene

1,3,5-Trimethylbenzene
(Mesitylene)

Mesityl Methyl Sulfide
(Intermediate)

Friedel-Crafts Reaction

Methanesulfonyl Chloride AlCl₃ (Lewis Acid Catalyst)

2-Methanesulfonyl-1,3,5-trimethylbenzene

Oxidation

Hydrogen Peroxide (H₂O₂)
in Acetic Acid

Click to download full resolution via product page

A proposed two-step synthesis pathway.

Experimental Protocols
The following are generalized experimental protocols for the proposed synthetic steps. These

should be adapted and optimized based on laboratory conditions and safety assessments.

Step 1: Synthesis of Methyl Mesityl Sulfide (Intermediate)

This step can be achieved through a Friedel-Crafts reaction. A common method for forming aryl

sulfones is through the reaction of an arene with a sulfonyl chloride in the presence of a Lewis
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acid catalyst.

Materials: 1,3,5-Trimethylbenzene (mesitylene), Methanesulfonyl chloride, Aluminum

chloride (AlCl₃), Dichloromethane (DCM).

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1,3,5-

trimethylbenzene in dry dichloromethane.

Cool the solution to 0°C in an ice bath.

Slowly add aluminum chloride to the stirred solution.

Add methanesulfonyl chloride dropwise to the reaction mixture.

Allow the reaction to stir at 0°C for one hour and then at room temperature for an

additional 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography

(TLC).

Upon completion, quench the reaction by slowly pouring the mixture over crushed ice.

Separate the organic layer, wash with water and brine, dry over anhydrous sodium sulfate,

and concentrate under reduced pressure.

The crude product can be purified by column chromatography on silica gel.

Step 2: Oxidation of Methyl Mesityl Sulfide to 2-Methanesulfonyl-1,3,5-trimethylbenzene

The oxidation of sulfides to sulfones is a common transformation. Hydrogen peroxide in acetic

acid is an effective and environmentally benign oxidizing agent for this purpose.

Materials: Methyl mesityl sulfide, Glacial acetic acid, Hydrogen peroxide (30% aqueous

solution).

Procedure:
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Dissolve the methyl mesityl sulfide intermediate in glacial acetic acid in a round-bottom

flask.

Add a stoichiometric excess of 30% hydrogen peroxide to the solution.

Stir the reaction mixture at room temperature. The reaction progress should be monitored

by TLC. Gentle heating may be required to drive the reaction to completion.

Once the reaction is complete, pour the mixture into a beaker of cold water to precipitate

the product.

Collect the solid product by vacuum filtration and wash with cold water.

The crude product can be purified by recrystallization from a suitable solvent such as

ethanol.

Biological Activity and Applications
As of the date of this publication, there is no readily available information in the scientific

literature regarding the specific biological activity, signaling pathway interactions, or

applications in drug development for 2-methanesulfonyl-1,3,5-trimethylbenzene. The primary

interest in this compound and its analogs currently lies within the field of synthetic organic

chemistry.

Safety and Handling
No specific safety and toxicity data for 2-methanesulfonyl-1,3,5-trimethylbenzene are

available. However, based on the data for structurally related compounds such as methyl

phenyl sulfone, appropriate precautions should be taken.

Table 2: Hazard Information for Structurally Related Compounds
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Compound CAS Number Hazard Statements

Methyl Phenyl Sulfone 3112-85-4 Harmful if swallowed.[2]

4-Chlorophenyl methyl sulfone 98-57-7

Harmful if swallowed. Causes

skin irritation. Causes serious

eye irritation. May cause

respiratory irritation.[3]

Ethyl methyl sulfone 594-43-4
May cause an allergic skin

reaction.

General Handling Precautions:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoid inhalation of dust or vapors.

Avoid contact with skin and eyes.

In case of contact, immediately flush the affected area with copious amounts of water.

For detailed safety information, refer to the Safety Data Sheet (SDS) of structurally similar

compounds and handle with corresponding care.

Conclusion
2-Methanesulfonyl-1,3,5-trimethylbenzene is a specialty chemical with established

identifiers. While specific experimental data and biological applications are not widely

documented, this guide provides a robust, scientifically-grounded framework for its synthesis

and safe handling, tailored for a scientific audience. Further research is warranted to fully

characterize its physical properties and explore its potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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